Cas no 1804488-18-3 (3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine)

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine is a fluorinated pyridine derivative with a unique structural framework, featuring both amino and difluoromethyl functional groups. This compound exhibits high reactivity due to its dual amino groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which is advantageous for drug design. The difluoromethyl group contributes to improved binding affinity in target interactions, while the fluoropyridine core offers electronic modulation for fine-tuning molecular properties. Its well-defined structure ensures consistent performance in coupling reactions and other transformations, making it valuable for developing bioactive molecules with optimized pharmacokinetic profiles.
3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine structure
1804488-18-3 structure
Product Name:3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine
CAS No:1804488-18-3
MF:C7H8F3N3
MW:191.15373134613
CID:4853482
Update Time:2025-07-02

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine
    • Inchi: 1S/C7H8F3N3/c8-4-2-13-6(7(9)10)5(12)3(4)1-11/h2,7H,1,11-12H2
    • InChI Key: SQGVCSCKJULQJC-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C(F)F)C(=C1CN)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.9

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029069563-1g
3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine
1804488-18-3 97%
1g
$1,490.00 2022-04-02

Additional information on 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine

Comprehensive Overview of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1804488-18-3)

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1804488-18-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including amino, aminomethyl, difluoromethyl, and fluoro substituents, which contribute to its versatile reactivity and applications. Researchers are increasingly interested in this molecule due to its structural complexity and potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated pyridines in medicinal chemistry has placed 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine at the forefront of synthetic organic chemistry. Its CAS No. 1804488-18-3 is frequently searched in scientific databases, reflecting its relevance in current research trends. The compound’s difluoromethyl group, in particular, is a hotspot for investigation, as it mimics the metabolic stability of trifluoromethyl groups while offering improved bioavailability. This makes it a valuable candidate for optimizing pharmacokinetic properties in drug design.

In agrochemical applications, 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine is explored for its potential in developing novel pesticides and herbicides. The fluoro and amino functionalities enhance its binding affinity to biological targets, a feature highly sought after in crop protection research. Recent studies highlight its role in addressing resistance issues in pest management, aligning with the industry’s focus on sustainable solutions. Keywords like "fluoropyridine synthesis" and "aminomethyl pyridine derivatives" are commonly associated with this compound in academic literature.

The synthetic routes to CAS No. 1804488-18-3 often involve multi-step protocols, including halogenation, amination, and fluorination reactions. Researchers emphasize the importance of optimizing yields and purity, given the compound’s utility in high-value applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine, ensuring compliance with regulatory standards. The compound’s stability under various conditions is also a key area of study, particularly for industrial-scale production.

From a commercial perspective, 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine is gaining traction in specialty chemical markets. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the rising demand from pharmaceutical and agrochemical sectors. Its CAS No. 1804488-18-3 serves as a unique identifier for procurement and regulatory documentation. Additionally, the compound’s patent landscape is evolving, with several applications pending for its use in proprietary formulations.

Environmental and safety considerations are paramount when handling 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine. While not classified as hazardous, proper storage and handling protocols are recommended to maintain its integrity. The scientific community continues to investigate its biodegradability and ecotoxicological profile, addressing concerns related to environmental persistence. These studies are crucial for ensuring sustainable use in industrial applications.

In summary, 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1804488-18-3) represents a cutting-edge compound with broad applicability in life sciences. Its structural features and functional groups make it a focal point for innovation in drug discovery and agrochemical development. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.

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